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Compound of Interest

Compound Name: Adipic acid monoethyl ester

Cat. No.: B1208492 Get Quote

For Immediate Release

A Deep Dive into the Physicochemical Properties and Known Applications of Adipic Acid
Monoethyl Ester for Researchers, Scientists, and Drug Development Professionals.

While the precise pharmacological mechanism of action of adipic acid monoethyl ester
remains an area of active investigation, this technical guide consolidates the current

understanding of its chemical properties and documented biological and synthetic applications.

This document serves as a foundational resource for professionals in the scientific community,

highlighting both what is known and the opportunities for future research.

Core Physicochemical Characteristics
A comprehensive understanding of a compound's physical and chemical properties is

paramount for its application in research and development. Adipic acid monoethyl ester is an

off-white, low-melting solid.[1][2] Key quantitative data are summarized in Table 1.
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Property Value

CAS Number 626-86-8[1][2]

Molecular Formula C8H14O4[1][2]

Molecular Weight 174.2 g/mol [1]

Melting Point 28-29 °C[3][4]

Boiling Point 180 °C @ 18 mmHg[3][4][5]

Density 0.98 g/mL at 25 °C[3][5]

Solubility Soluble in water[3]

Storage Temperature 2-8°C[1]

Table 1: Physicochemical Properties of Adipic

Acid Monoethyl Ester

Documented Biological and Synthetic Utility
Antifungal Activity
Adipic acid monoethyl ester has demonstrated antifungal properties.[3][5] Specifically, it has

been shown to suppress spore germination and the development of mycelium in the

phytopathogen Botrytis cinerea.[3][5] The underlying biochemical pathway of this inhibitory

action is yet to be fully elucidated.

A Versatile Reagent in Chemical Synthesis
The compound serves as a valuable intermediate in the synthesis of novel molecules with

therapeutic potential. It is utilized as a reagent in the preparation of colchicine-SAHA

(suberanilohydroxamic acid) hybrids, which are under investigation as potential antitumor

agents.[1] Furthermore, it plays a role in the selection of streptavidin binders from DNA-

encoded chemical libraries.[1]
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Adipic Acid Monoethyl Ester Synthetic Chemistry Applications
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Caption: Synthetic applications of adipic acid monoethyl ester.

Experimental Protocol: Synthesis of Adipic Acid
Monoethyl Ester
A high-yield synthesis method for adipic acid monoethyl ester has been developed to

minimize the formation of byproducts such as diethyl adipate.[6] The process involves the initial

conversion of adipic acid to adipic anhydride, followed by alcoholysis.[6] This method

reportedly achieves a purity of over 99.0% with a molar yield of 96-97%.[6][7]

Key Steps in the Synthesis:

Anhydride Formation: Adipic acid is refluxed with sulfuric acid in an organic solvent at 145-

170°C for 4-6 hours.[6][7]

Sulfuric Acid Removal: The reaction mixture is cooled to 15-35°C to allow for the separation

and removal of the sulfuric acid layer.[6][7]

Alcoholysis: Absolute ethanol is added dropwise to the adipic anhydride, followed by heating

at 45-65°C for 1-4 hours.[6][7]

Purification: The final product is obtained by recovering the organic solvent and performing

distillation under reduced pressure.[6]
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Synthesis Workflow
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Caption: High-purity synthesis workflow for adipic acid monoethyl ester.
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Future Research Directions
The absence of a well-defined mechanism of action for adipic acid monoethyl ester presents

a compelling opportunity for the scientific community. Future investigations could focus on:

Target Identification: Elucidating the specific molecular targets responsible for its antifungal

activity.

Pharmacological Screening: Conducting broader screens to identify novel biological activities

and potential therapeutic uses.

Pharmacokinetic and Toxicological Profiling: Establishing a comprehensive ADME

(absorption, distribution, metabolism, and excretion) and safety profile.

In conclusion, while adipic acid monoethyl ester is a known chemical entity with established

uses, its biological mechanisms are not fully understood. This guide provides a summary of the

current knowledge to support and inspire further scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unraveling the Enigma: A Technical Guide to Adipic Acid
Monoethyl Ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208492#adipic-acid-monoethyl-ester-mechanism-
of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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